Cas no 2680851-90-3 (3-{[(prop-2-en-1-yloxy)carbonyl]amino}-3,4-dihydro-2H-1-benzopyran-8-carboxylic acid)

• Product Name: 3-{[(prop-2-en-1-yloxy)carbonyl]amino}-3,4-dihydro-2H-1-benzopyran-8-carboxylic acid
• CAS No: 2680851-90-3
• MF: C₁₄H₁₅NO₅
• MW: 277.272604227066
• CID: 5923420
• PubChem ID: 165909955
• Update Time: 2025-06-30

3-{[(prop-2-en-1-yloxy)carbonyl]amino}-3,4-dihydro-2H-1-benzopyran-8-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2680851-90-3
• 3-{[(prop-2-en-1-yloxy)carbonyl]amino}-3,4-dihydro-2H-1-benzopyran-8-carboxylic acid
• EN300-28285008

• Inchi： 1S/C14H15NO5/c1-2-6-19-14(18)15-10-7-9-4-3-5-11(13(16)17)12(9)20-8-10/h2-5,10H,1,6-8H2,(H,15,18)(H,16,17)
• InChI Key： YSIXRCGUUPPALB-UHFFFAOYSA-N
• SMILES： O1C2C(C(=O)O)=CC=CC=2CC(C1)NC(=O)OCC=C

Computed Properties

• Exact Mass: 277.09502258g/mol
• Monoisotopic Mass: 277.09502258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 84.9Ų

Additional information on 3-{[(prop-2-en-1-yloxy)carbonyl]amino}-3,4-dihydro-2H-1-benzopyran-8-carboxylic acid

Comprehensive Overview of 3-{[(prop-2-en-1-yloxy)carbonyl]amino}-3,4-dihydro-2H-1-benzopyran-8-carboxylic acid (CAS No. 2680851-90-3)

3-{[(prop-2-en-1-yloxy)carbonyl]amino}-3,4-dihydro-2H-1-benzopyran-8-carboxylic acid (CAS No. 2680851-90-3) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique benzopyran core and carboxylic acid functionality, serves as a versatile intermediate in the synthesis of bioactive molecules. Its structural features, including the allyloxycarbonyl protecting group, make it particularly valuable for applications in drug discovery and development.

The growing interest in 3-{[(prop-2-en-1-yloxy)carbonyl]amino}-3,4-dihydro-2H-1-benzopyran-8-carboxylic acid is driven by its potential role in addressing contemporary health challenges, such as inflammation and metabolic disorders. Researchers are increasingly exploring its derivatives for their bioactivity and therapeutic potential, aligning with the global trend toward personalized medicine and targeted therapies. The compound's CAS No. 2680851-90-3 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research.

From a synthetic perspective, 3-{[(prop-2-en-1-yloxy)carbonyl]amino}-3,4-dihydro-2H-1-benzopyran-8-carboxylic acid offers a robust platform for further chemical modifications. Its benzopyran scaffold is a common motif in natural products and pharmaceuticals, known for its stability and ability to interact with biological targets. The presence of the carboxylic acid group enhances its solubility and reactivity, facilitating its incorporation into larger molecular architectures. These attributes make it a sought-after building block in organic synthesis.

In the context of green chemistry and sustainable practices, the compound's synthetic pathways are being optimized to minimize environmental impact. Researchers are investigating eco-friendly catalysts and solvent systems to produce 3-{[(prop-2-en-1-yloxy)carbonyl]amino}-3,4-dihydro-2H-1-benzopyran-8-carboxylic acid with higher yields and lower waste generation. This aligns with the broader scientific community's focus on sustainable drug development and green synthesis, topics that resonate strongly with today's environmentally conscious audience.

The compound's potential applications extend beyond pharmaceuticals. Its benzopyran core is also being explored in materials science, particularly in the design of functional polymers and advanced coatings. These interdisciplinary applications highlight the versatility of 3-{[(prop-2-en-1-yloxy)carbonyl]amino}-3,4-dihydro-2H-1-benzopyran-8-carboxylic acid and its relevance to multiple high-growth industries. As such, it is a subject of interest for both academic researchers and industrial chemists.

Quality control and analytical characterization of 3-{[(prop-2-en-1-yloxy)carbonyl]amino}-3,4-dihydro-2H-1-benzopyran-8-carboxylic acid are critical to ensuring its efficacy and safety in various applications. Advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify its purity and structural integrity. These methods are essential for meeting regulatory standards and maintaining consistency in research and production settings.

In summary, 3-{[(prop-2-en-1-yloxy)carbonyl]amino}-3,4-dihydro-2H-1-benzopyran-8-carboxylic acid (CAS No. 2680851-90-3) represents a promising compound with wide-ranging applications in pharmaceuticals, materials science, and beyond. Its unique structural features, combined with its bioactive potential and synthetic versatility, make it a focal point of modern chemical research. As scientific advancements continue to unfold, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in health and technology.